Cas no 2097869-36-6 (1-[(4-Chlorophenyl)methyl]-3-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea)

• Product Name: 1-[(4-Chlorophenyl)methyl]-3-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea
• CAS No: 2097869-36-6
• MF: C₁₅H₁₉ClN₂O₂
• MW: 294.776562929153
• CID: 5474005
• PubChem ID: 126852028
• Update Time: 2025-05-22

1-[(4-Chlorophenyl)methyl]-3-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-3-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea
• AKOS032456318
• 2097869-36-6
• F5857-6806
• 1-[(4-Chlorophenyl)methyl]-3-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea

• Inchi： 1S/C15H19ClN2O2/c16-13-6-4-12(5-7-13)10-17-14(19)18-11-15(20)8-2-1-3-9-15/h2,4-8,20H,1,3,9-11H2,(H2,17,18,19)
• InChI Key： JBULUNKRWRKNRN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC1(C=CCCC1)O)=O

Computed Properties

• Exact Mass: 294.1135055g/mol
• Monoisotopic Mass: 294.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-[(4-Chlorophenyl)methyl]-3-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea

A Comprehensive Overview of 1-[(4-Chlorophenyl)methyl]-3-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea (CAS No: 2097869-36-6)

1-[(4-Chlorophenyl)methyl]-3-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea, commonly referred to by its CAS number 2097869-36-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a urea moiety with two distinct substituents: a 4-chlorophenylmethyl group and a hydroxycyclohexenylmethyl group.

The chemical structure of this compound plays a pivotal role in its biological activity and potential applications. The urea group, a central component of the molecule, is known for its ability to form hydrogen bonds, which is crucial for interactions with biological targets such as enzymes and receptors. The 4-chlorophenylmethyl group introduces aromaticity and electronic effects, while the hydroxycyclohexenylmethyl group provides a flexible, cyclic structure with hydroxyl functionality.

Recent studies have highlighted the potential of CAS No: 2097869-36-6 in various therapeutic areas, particularly in the development of novel drug candidates. Researchers have explored its role as a potential inhibitor of certain enzymes involved in metabolic pathways, demonstrating promising results in vitro.

One of the most notable aspects of this compound is its synthesis process, which involves a multi-step approach combining nucleophilic substitution and cyclization reactions. The synthesis pathway has been optimized to improve yield and purity, making it more accessible for large-scale production.

In terms of pharmacokinetics, studies have shown that CAS No: 2097869-36-6 exhibits moderate solubility in aqueous solutions and demonstrates good absorption properties when administered orally. Its bioavailability has been found to be sufficient for therapeutic applications, although further research is needed to fully understand its pharmacokinetic profile.

The compound's stability under various conditions has also been evaluated, revealing that it is relatively stable under normal storage conditions but may degrade under extreme pH or temperature conditions.

Looking ahead, the potential applications of CAS No: 2097869-36-6 are vast and varied. Its unique combination of structural features makes it an attractive candidate for further exploration in drug discovery programs targeting specific diseases such as cancer or inflammatory disorders.

In conclusion, CAS No: 2097869-36-{Hydroxy} represents a promising compound with significant potential in the field of medicinal chemistry.